Cas no 10160-86-8 (Propane,2,3-dibromo-1,1-diethoxy-)

Propane,2,3-dibromo-1,1-diethoxy- structure
10160-86-8 structure
Product Name:Propane,2,3-dibromo-1,1-diethoxy-
CAS No:10160-86-8
MF:C7H14Br2O2
MW:289.992861270905
CID:118403
PubChem ID:4263567
Update Time:2025-04-18

Propane,2,3-dibromo-1,1-diethoxy- Chemical and Physical Properties

Names and Identifiers

    • Propane,2,3-dibromo-1,1-diethoxy-
    • 2,3-dibromo-1,1-diethoxypropane
    • 2,3-Dibromopropionaldehydediethylacetal
    • 2,3-dibromopropionaldehyde diethyl acetal
    • 2,3-Dibromopropionaldehyde diethylacetal
    • 2,3-dibromo-propionaldehyde diethyl-acetal
    • 10160-86-8
    • DVTLFBDHZBBAET-UHFFFAOYSA-N
    • FT-0722053
    • SCHEMBL9714481
    • Inchi: 1S/C7H14Br2O2/c1-3-10-7(11-4-2)6(9)5-8/h6-7H,3-5H2,1-2H3
    • InChI Key: DVTLFBDHZBBAET-UHFFFAOYSA-N
    • SMILES: BrC(CBr)C(OCC)OCC

Computed Properties

  • Exact Mass: 289.93401g/mol
  • Monoisotopic Mass: 287.93605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 84.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 289.99g/mol
  • XLogP3: 2.4
  • Topological Polar Surface Area: 18.5Ų
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